Cas no 870562-44-0 (3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine)

3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine structure
870562-44-0 structure
Product Name:3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine
CAS No:870562-44-0
MF:C9H7F3N2
MW:200.160492181778
MDL:MFCD27930832
CID:1860014
PubChem ID:21069869
Update Time:2025-04-21

3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine Chemical and Physical Properties

Names and Identifiers

    • 3H-Diazirine, 3-(3-methylphenyl)-3-(trifluoromethyl)-
    • 3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine
    • 870562-44-0
    • SCHEMBL2525541
    • 3-m-Tolyl-3-trifluoromethyl-3H-diazirine
    • EN300-8962080
    • 3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine
    • MDL: MFCD27930832
    • Inchi: 1S/C9H7F3N2/c1-6-3-2-4-7(5-6)8(13-14-8)9(10,11)12/h2-5H,1H3
    • InChI Key: CSHONXYZIXZALG-UHFFFAOYSA-N
    • SMILES: FC(C1(C2C=CC=C(C)C=2)N=N1)(F)F

Computed Properties

  • Exact Mass: 200.05613272g/mol
  • Monoisotopic Mass: 200.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 24.7Ų

3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1704815-100mg
3-(m-Tolyl)-3-(trifluoromethyl)-3H-diazirine
870562-44-0 98%
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¥2940.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3-(m-Tolyl)-3-(trifluoromethyl)-3H-diazirine
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3-(m-Tolyl)-3-(trifluoromethyl)-3H-diazirine
870562-44-0 98%
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¥8190.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1704815-1g
3-(m-Tolyl)-3-(trifluoromethyl)-3H-diazirine
870562-44-0 98%
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¥11760.00 2024-04-27
Enamine
EN300-8962080-1g
3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine
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$1515.0 2023-09-01
Enamine
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Enamine
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3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine
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$6512.0 2023-09-01
Enamine
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Enamine
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3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine
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